2-[4-[2-(4-nitro-2-sulphophenyl)vinyl]-3-sulphophenyl]-2H-naphtho[1,2-d]triazole-5-sulphonic acid
2-[4-[2-(4-nitro-2-sulphophenyl)vinyl]-3-sulphophenyl]-2H-naphtho[1,2-d]triazole-5-sulphonic acid
Brand Name:
Vulcanchem
CAS No.:
131-43-1
VCID:
VC0086414
InChI:
InChI=1S/C24H16N4O11S3/c29-28(30)17-10-8-15(22(12-17)41(34,35)36)6-5-14-7-9-16(11-21(14)40(31,32)33)27-25-20-13-23(42(37,38)39)18-3-1-2-4-19(18)24(20)26-27/h1-13H,(H,31,32,33)(H,34,35,36)(H,37,38,39)/b6-5+
SMILES:
C1=CC=C2C(=C1)C(=CC3=NN(N=C23)C4=CC(=C(C=C4)C=CC5=C(C=C(C=C5)[N+](=O)[O-])S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O
Molecular Formula:
C24H16N4O11S3
Molecular Weight:
632.6 g/mol
2-[4-[2-(4-nitro-2-sulphophenyl)vinyl]-3-sulphophenyl]-2H-naphtho[1,2-d]triazole-5-sulphonic acid
CAS No.: 131-43-1
Main Products
VCID: VC0086414
Molecular Formula: C24H16N4O11S3
Molecular Weight: 632.6 g/mol
![2-[4-[2-(4-nitro-2-sulphophenyl)vinyl]-3-sulphophenyl]-2H-naphtho[1,2-d]triazole-5-sulphonic acid - 131-43-1](/images/no_structure.jpg)
| CAS No. | 131-43-1 |
|---|---|
| Product Name | 2-[4-[2-(4-nitro-2-sulphophenyl)vinyl]-3-sulphophenyl]-2H-naphtho[1,2-d]triazole-5-sulphonic acid |
| Molecular Formula | C24H16N4O11S3 |
| Molecular Weight | 632.6 g/mol |
| IUPAC Name | 2-[4-[(E)-2-(4-nitro-2-sulfophenyl)ethenyl]-3-sulfophenyl]benzo[e]benzotriazole-5-sulfonic acid |
| Standard InChI | InChI=1S/C24H16N4O11S3/c29-28(30)17-10-8-15(22(12-17)41(34,35)36)6-5-14-7-9-16(11-21(14)40(31,32)33)27-25-20-13-23(42(37,38)39)18-3-1-2-4-19(18)24(20)26-27/h1-13H,(H,31,32,33)(H,34,35,36)(H,37,38,39)/b6-5+ |
| Standard InChIKey | ZUALTTRSCLAGBQ-AATRIKPKSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C(=CC3=NN(N=C23)C4=CC(=C(C=C4)/C=C/C5=C(C=C(C=C5)[N+](=O)[O-])S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O |
| SMILES | C1=CC=C2C(=C1)C(=CC3=NN(N=C23)C4=CC(=C(C=C4)C=CC5=C(C=C(C=C5)[N+](=O)[O-])S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CC3=NN(N=C23)C4=CC(=C(C=C4)C=CC5=C(C=C(C=C5)[N+](=O)[O-])S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O |
| PubChem Compound | 6436072 |
| Last Modified | Nov 11 2021 |
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